2-(4-((2-Methoxyethoxy)methoxy)phenyl)acetic acid
Cat. No. B8506822
M. Wt: 240.25 g/mol
InChI Key: QTTXTFGQWGKVOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][C:3]([CH2:4][c:5]1[cH:6][cH:7][c:8]([O:11][CH2:12][O:13][CH2:14][CH2:15][O:16][CH3:17])[cH:9][cH:10]1)=[O:18].[CH3:21][OH:22].[Na+:20].[OH-:19]>>[O:2]=[C:3]([CH2:4][c:5]1[cH:6][cH:7][c:8]([O:11][CH2:12][O:13][CH2:14][CH2:15][O:16][CH3:17])[cH:9][cH:10]1)[OH:18]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCCOCOc1ccc(CC(=O)OC)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COCCOCOc1ccc(CC(=O)O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
